2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C17H14N4O4S/c22-14(9-12-10-3-1-2-4-13(10)25-20-12)18-6-7-21-16(23)15-11(5-8-26-15)19-17(21)24/h1-5,8H,6-7,9H2,(H,18,22)(H,19,24)
• InChI Key: WSWAOXBLWXGXRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCCN3C(=O)C4=C(C=CS4)NC3=O
• Molecular Formula: C17H14N4O4S
• Molecular Weight: 370.4 g/mol

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H14N4O4S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is part of a class of chemicals that have been synthesized for various scientific research applications, including the study of heterocyclic compounds and their potential biological activities. The synthesis and characterization of these compounds involve complex chemical reactions aimed at introducing specific functional groups that can enhance their biological activity or chemical stability. For instance, compounds incorporating the thiadiazole moiety, similar in structure to the specified chemical, have been assessed for their insecticidal properties against pests like Spodoptera littoralis, demonstrating the intersection of organic synthesis with agrochemical research (Fadda et al., 2017).

Biological Evaluation and Potential Applications

Compounds with complex heterocyclic structures, akin to the specified chemical, have been evaluated for a range of biological activities. This includes the exploration of antimicrobial, anti-inflammatory, and analgesic properties. For example, novel heterocyclic compounds incorporating elements of the pyrimidine or thiophene structures have shown promise in antimicrobial studies, indicating their potential as new therapeutic agents against various bacterial and fungal infections (Albratty et al., 2017). These investigations highlight the compound's relevance in the development of new drugs with potential efficacy against resistant microbial strains.

Pharmacological Research

The exploration of heterocyclic compounds for their pharmacological effects, particularly as inhibitors of specific enzymes or biological processes, is a significant area of study. For instance, derivatives similar to the specified compound have been studied for their role as inhibitors of enzymes like acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), demonstrating the compound's potential utility in treating diseases associated with ACAT overexpression. This research underlines the compound's applicability in addressing health issues such as cholesterol management and cardiovascular diseases (Shibuya et al., 2018).